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The BIMA (Basis Informasi Penelitian dan Pengabdian kepada Masyarakat) research grant,

administered by the Indonesian Ministry of Education, Culture, Research, and Technology

(Kemdikbudristek), stands as a cornerstone of the nation's commitment to fostering a vibrant

research and innovation ecosystem. Its primary purpose is to bolster the implementation of the

Tridarma Perguruan Tinggi, the three pillars of higher education in Indonesia: Education,

Research, and Community Service. By providing targeted funding to lecturers and researchers

in higher education institutions, the BIMA grant aims to enhance the quality and quantity of

scientific inquiry, leading to advancements that can address national priorities and contribute to

global knowledge.

This guide provides a comprehensive overview of the BIMA Kemdikbud research grant, with a

focus on its structure, funding schemes, and the tangible outcomes of the research it supports.

It is designed to be a valuable resource for researchers, scientists, and professionals in the

field of drug development, offering insights into the opportunities this grant presents and the

scientific rigor it promotes.

Core Objectives and Strategic Framework
The BIMA research grant is strategically designed to achieve several key objectives:

Enhancing Research Quality and Capacity: By providing financial support, the grant enables

researchers to conduct high-quality studies, procure necessary equipment and materials,
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and disseminate their findings through reputable national and international publications.

Fostering a Culture of Innovation: The program encourages novel and inventive research

that has the potential for downstream applications, including the development of new

technologies, methodologies, and, pertinent to this guide's audience, therapeutic

interventions.

Supporting National Development Priorities: The grant aligns its research funding with the

national research priorities, encouraging studies that address pressing issues in areas such

as health, food security, energy, and technology.

Promoting Collaboration: The BIMA framework includes schemes that actively encourage

collaboration between researchers from different institutions, both domestically and

internationally, as well as partnerships with industry and government agencies.

The logical workflow of the BIMA grant program, from proposal submission to the assessment

of outcomes, is a structured process designed to ensure transparency and merit-based

allocation of funding.
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BIMA Research Grant Workflow
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A high-level overview of the BIMA research grant process.
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Quantitative Overview of the BIMA Research Grant
The BIMA program has demonstrated a significant commitment to expanding its reach and

impact. In recent years, there has been a notable increase in the number of funded research

proposals, reflecting the growing research activity within Indonesian higher education.

Metric 2023 2024

Total Funded Research

Proposals
6,441[1] 11,980[2]

Breakdown by Institution Type

(2023)

- State Universities with Legal

Entity (PTN-BH)
2,003[1] Not Available

- State Universities (PTN) 971[1] Not Available

- Private Universities (PTS) 3,471[1] Not Available

Total Funded Community

Service Proposals
1,902[2] 2,651[2]

Research Funding Schemes
The BIMA research grant is multifaceted, with a range of schemes tailored to different research

objectives and researcher experience levels. These are broadly categorized into Basic

Research and Applied Research.

Basic Research Schemes
The overarching goal of the Basic Research schemes is to generate new knowledge, theories,

and scientific principles. These schemes provide a foundation for future applied research and

technological innovation.
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Scheme Objective

Penelitian Dosen Pemula (PDP)
To support early-career lecturers in developing

their research skills and track record.

Penelitian Fundamental (PF)

To fund fundamental research that has the

potential to result in significant scientific

breakthroughs.

Penelitian Pascasarjana (PPS)

To support postgraduate students (Master's and

Doctoral) in conducting their thesis or

dissertation research.

Penelitian Kerja Sama Dalam Negeri (PKDN)
To foster research collaboration between

lecturers from different domestic institutions.

Applied Research Schemes
Applied Research schemes are focused on the practical application of knowledge and the

development of innovative solutions to real-world problems. For professionals in drug

development, these schemes are particularly relevant as they often support research with

direct translational potential.

Scheme Objective

Penelitian Terapan

To fund research that aims to produce new

technologies, products, or processes with clear

applications.

Penelitian Pengembangan

To support the further development and scaling

up of existing research outputs towards

commercialization.

Experimental Protocols: From Funded Research to
Scientific Publication
A key indicator of the BIMA grant's success is the translation of funded research into peer-

reviewed publications. These publications not only contribute to the body of scientific
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knowledge but also provide detailed methodologies that can be replicated and built upon by

other researchers. The following is a representative, though not exhaustive, example of the

type of experimental detail found in research funded by the BIMA program.

Please note: The following protocol is a synthesized example based on the types of research

funded by BIMA and does not represent a single, specific study.

Title:In Vitro Antiproliferative Activity and Apoptosis Induction of a Novel Curcumin Analog in

Human Breast Cancer Cell Lines

Experimental Protocol:

Cell Culture and Maintenance:

Human breast cancer cell lines (MCF-7 and MDA-MB-231) and a non-cancerous human

breast epithelial cell line (MCF-10A) were obtained from the American Type Culture

Collection (ATCC).

MCF-7 and MDA-MB-231 cells were cultured in Dulbecco's Modified Eagle Medium

(DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100

µg/mL streptomycin.

MCF-10A cells were cultured in DMEM/F12 medium supplemented with 5% horse serum,

20 ng/mL epidermal growth factor (EGF), 0.5 µg/mL hydrocortisone, 100 ng/mL cholera

toxin, 10 µg/mL insulin, and 1% penicillin-streptomycin.

All cells were maintained in a humidified incubator at 37°C with 5% CO2.

MTT Assay for Cell Viability:

Cells were seeded in 96-well plates at a density of 5 x 10³ cells per well and allowed to

attach overnight.

The cells were then treated with various concentrations of the curcumin analog (0, 5, 10,

25, 50, and 100 µM) for 24 and 48 hours.
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Following treatment, 20 µL of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide

(MTT) solution (5 mg/mL in PBS) was added to each well and incubated for 4 hours.

The resulting formazan crystals were dissolved in 150 µL of dimethyl sulfoxide (DMSO).

The absorbance was measured at 570 nm using a microplate reader. The half-maximal

inhibitory concentration (IC50) was calculated using non-linear regression analysis.

Flow Cytometry for Apoptosis Analysis:

Cells were treated with the curcumin analog at its IC50 concentration for 48 hours.

Both floating and adherent cells were collected, washed with cold PBS, and resuspended

in 1X binding buffer.

The cells were then stained with Annexin V-FITC and Propidium Iodide (PI) according to

the manufacturer's protocol.

Apoptotic cells were quantified using a flow cytometer.

Western Blot Analysis for Protein Expression:

Cells were treated with the curcumin analog at its IC50 concentration for 48 hours.

Total protein was extracted using RIPA lysis buffer containing a protease inhibitor cocktail.

Protein concentration was determined using the Bradford assay.

Equal amounts of protein (30 µg) were separated by SDS-PAGE and transferred to a

PVDF membrane.

The membrane was blocked with 5% non-fat milk in Tris-buffered saline with Tween 20

(TBST) for 1 hour at room temperature.

The membrane was then incubated overnight at 4°C with primary antibodies against Bcl-2,

Bax, cleaved caspase-3, and β-actin.
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After washing with TBST, the membrane was incubated with HRP-conjugated secondary

antibodies for 1 hour at room temperature.

The protein bands were visualized using an enhanced chemiluminescence (ECL)

detection system.

The logical flow for a typical experimental protocol in drug discovery research funded by BIMA

often follows a hierarchical approach, starting from in vitro screening and progressing to more

detailed mechanistic studies.

Typical Drug Discovery Experimental Workflow

Cell Line Selection

In Vitro Cytotoxicity Screening (e.g., MTT Assay)

Determination of IC50

Apoptosis Analysis (e.g., Flow Cytometry)

Mechanistic Studies (e.g., Western Blot)

Further In Vitro/In Vivo Studies
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A simplified workflow for in vitro drug discovery studies.
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Conclusion
The BIMA Kemdikbud research grant is a vital instrument in advancing Indonesia's research

and innovation landscape. For researchers, scientists, and professionals in drug development,

the program offers significant opportunities to secure funding for cutting-edge research. By

understanding the program's objectives, funding schemes, and the emphasis on high-quality,

publishable outcomes, potential applicants can better position their proposals for success. The

continued investment in programs like BIMA is crucial for fostering a scientific community that

can develop innovative solutions to both national and global challenges.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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